Cas no 1379295-52-9 ((2-propylpyridin-4-yl)methanamine)

• Product Name: (2-propylpyridin-4-yl)methanamine
• CAS No: 1379295-52-9
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• MDL: MFCD20727796
• CID: 5208760
• PubChem ID: 122163331
• Update Time: 2025-10-30

(2-propylpyridin-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinemethanamine, 2-propyl-
• (2-propylpyridin-4-yl)methanamine

• MDL： MFCD20727796
• Inchi： 1S/C9H14N2/c1-2-3-9-6-8(7-10)4-5-11-9/h4-6H,2-3,7,10H2,1H3
• InChI Key： RWJVMEOAOCXGDA-UHFFFAOYSA-N
• SMILES： C1(CCC)=NC=CC(CN)=C1

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 251.0±25.0 °C at 760 mmHg
• Flash Point: 126.2±10.2 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

(2-propylpyridin-4-yl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2-propylpyridin-4-yl)methanamine

(2-propylpyridin-4-yl)methanamine: A Comprehensive Overview

The compound with CAS No. 1379295-52-9, commonly referred to as (2-propylpyridin-4-yl)methanamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, with a propyl group attached at the 2-position and an aminoethyl group at the 4-position. Its structure makes it a versatile compound with potential applications in drug design, agrochemicals, and materials science.

Recent studies have highlighted the importance of (2-propylpyridin-4-yl)methanamine in the development of bioactive molecules. Researchers have explored its ability to act as a building block for more complex structures, leveraging its unique electronic properties and structural flexibility. For instance, its amino group can undergo various reactions, such as alkylation, acylation, and amidation, making it a valuable intermediate in organic synthesis.

The synthesis of (2-propylpyridin-4-yl)methanamine involves a multi-step process that typically begins with the preparation of 2-propylpyridine. This is followed by the introduction of the methanamine group through methods such as nucleophilic substitution or reductive amination. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, aligning with the principles of green chemistry.

One of the most promising applications of (2-propylpyridin-4-yl)methanamine lies in its potential as a precursor for pharmaceutical agents. Its pyridine ring provides a rigid framework that can be modified to target specific biological pathways. For example, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties, which could lead to novel therapeutic agents.

In addition to its pharmacological applications, (2-propylpyridin-4-yl)methanamine has shown potential in agrochemical research. Its ability to interact with biological systems makes it a candidate for the development of pesticides and herbicides. Recent studies have focused on optimizing its stability and bioavailability to enhance its effectiveness in agricultural settings.

The structural versatility of (2-propylpyridin-4-yl)methanamine also extends to materials science. Its amino group can serve as a site for polymerization or cross-linking, opening avenues for the creation of novel materials with tailored properties. Researchers are exploring its use in creating stimuli-responsive polymers and advanced coatings.

From a mechanistic standpoint, (2-propylpyridin-4-yl)methanamine exhibits interesting reactivity due to the electron-withdrawing effects of the pyridine ring and the electron-donating propyl group. These effects influence the compound's nucleophilicity and electrophilicity, making it suitable for various chemical transformations. Recent computational studies have provided deeper insights into its electronic structure, paving the way for more precise predictions of its reactivity.

In conclusion, (2-propylpyridin-4-yl)methanamine (CAS No. 1379295-52-9) is a multifaceted compound with significant potential across diverse fields. Its unique structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, agrochemistry, and materials science. As research continues to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in advancing modern chemistry.